Cas no 1447962-17-5 (2,4-Dichloro-8-ethoxyquinolin-3-amine)

• Product Name: 2,4-Dichloro-8-ethoxyquinolin-3-amine
• CAS No: 1447962-17-5
• MF: C₁₁H₁₀Cl₂N₂O
• MW: 257.11590051651
• CID: 5060684
• Update Time: 2025-07-18

2,4-Dichloro-8-ethoxyquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-8-ethoxyquinolin-3-amine
• 2,4-Dichloro-8-ethoxy-quinolin-3-ylamine

• Inchi： 1S/C11H10Cl2N2O/c1-2-16-7-5-3-4-6-8(12)9(14)11(13)15-10(6)7/h3-5H,2,14H2,1H3
• InChI Key： FGQQNQPYUQRMME-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C2C(=CC=CC2=1)OCC)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.4
• Topological Polar Surface Area: 48.1

Additional information on 2,4-Dichloro-8-ethoxyquinolin-3-amine

Comprehensive Overview of 2,4-Dichloro-8-ethoxyquinolin-3-amine (CAS No. 1447962-17-5): Properties, Applications, and Research Insights

2,4-Dichloro-8-ethoxyquinolin-3-amine (CAS No. 1447962-17-5) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, characterized by its chloro and ethoxy substituents, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of antimicrobial agents and kinase inhibitors, aligning with the growing demand for novel therapeutic solutions.

The molecular structure of 2,4-Dichloro-8-ethoxyquinolin-3-amine (CAS No. 1447962-17-5) features a quinoline core modified with two chlorine atoms at positions 2 and 4, and an ethoxy group at position 8. These modifications enhance its reactivity and enable selective functionalization, making it a valuable building block in medicinal chemistry. Recent studies highlight its role in targeting enzyme pathways, such as those involved in inflammation and cancer progression, which resonates with current trends in precision medicine and personalized therapeutics.

In agrochemical applications, 2,4-Dichloro-8-ethoxyquinolin-3-amine (CAS No. 1447962-17-5) has shown promise as a precursor for crop protection agents. Its ability to interfere with microbial growth aligns with the global push for sustainable agriculture and reduced reliance on traditional pesticides. This is particularly relevant given the rising interest in eco-friendly alternatives and the need to address antibiotic resistance in both human and environmental contexts.

From a synthetic perspective, the compound’s chloroquinoline scaffold offers opportunities for structure-activity relationship (SAR) studies. Researchers frequently investigate how variations in its substituents affect bioactivity, a topic often searched in academic databases like PubMed and SciFinder. Such studies are critical for optimizing lead compounds in drug development pipelines, a hot topic in biotech innovation forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 2,4-Dichloro-8-ethoxyquinolin-3-amine (CAS No. 1447962-17-5), ensuring purity and consistency for industrial and research use. Quality control is paramount, as impurities can significantly impact downstream applications—a concern frequently raised in pharmaceutical manufacturing discussions.

The compound’s stability under various conditions is another area of interest. Recent forum threads and scientific publications have explored its photostability and thermal degradation profiles, addressing common queries about its shelf life and storage requirements. These insights are vital for formulation scientists working on drug delivery systems or agrochemical formulations.

Looking ahead, 2,4-Dichloro-8-ethoxyquinolin-3-amine (CAS No. 1447962-17-5) is poised to play a pivotal role in advancing green chemistry initiatives. Its potential as a catalyst or ligand in metal-mediated reactions is under investigation, coinciding with the surge in searches for sustainable synthetic methods. This aligns with broader industry goals to minimize waste and energy consumption.

In summary, 2,4-Dichloro-8-ethoxyquinolin-3-amine (CAS No. 1447962-17-5) exemplifies the intersection of chemical innovation and practical application. Its multifaceted utility—from drug design to agricultural science—makes it a compound of enduring relevance. As research continues to uncover new dimensions of its functionality, it remains a subject of keen interest for chemists, biologists, and material scientists alike.